Cas no 71509-13-2 (6-phenyl-4-piperidin-1-ylpyrano[3,2-c]quinoline-2,5-dione)

• Product name: 6-phenyl-4-piperidin-1-ylpyrano[3,2-c]quinoline-2,5-dione
• CAS No: 71509-13-2
• MF: C₂₃H₂₀N₂O₃
• MW: 372.416505813599
• CID: 976488
• PubChem ID: 336230

6-phenyl-4-piperidin-1-ylpyrano[3,2-c]quinoline-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-4-piperidin-1-ylpyrano[3,2-c]quinoline-2,5-dione
• 6-phenyl-4-piperidin-1-yl-6H-pyrano[3,2-c]quinoline-2,5-dione
• 6-Phenyl-4-piperidino-pyran< 3,2-c> chinolin-2,5(6H)-dion
• AC1L7J6Y
• NSC349797
• DTXSID50319710
• 71509-13-2
• NSC-349797

• Inchi： InChI=1S/C23H20N2O3/c26-20-15-19(24-13-7-2-8-14-24)21-22(28-20)17-11-5-6-12-18(17)25(23(21)27)16-9-3-1-4-10-16/h1,3-6,9-12,15H,2,7-8,13-14H2
• InChI Key： QPCIBQMPCWRYNX-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C2=CC(=O)OC3=C2C(=O)N(C4=CC=CC=C43)C5=CC=CC=C5

Computed Properties

• Exact Mass: 372.1475
• Monoisotopic Mass: 372.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 49.85
• LogP: 4.15240